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Cat. No.: B15602982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dorsomorphin, also widely known as Compound C, is a versatile and potent small molecule

inhibitor extensively utilized in cell culture for various research applications.[1][2] It functions as

a reversible, ATP-competitive inhibitor of AMP-activated protein kinase (AMPK), a crucial

cellular energy sensor.[2] Additionally, Dorsomorphin is a well-characterized inhibitor of the

bone morphogenetic protein (BMP) signaling pathway, specifically targeting the type I receptors

ALK2, ALK3, and ALK6.[1][3][4][5][6][7] This dual inhibitory activity makes it an invaluable tool

for studying cellular metabolism, stem cell differentiation, developmental biology, and cancer.[8]

This document provides detailed application notes and protocols for the effective use of

Dorsomorphin dihydrochloride in cell culture experiments.

Mechanism of Action
Dorsomorphin dihydrochloride exerts its biological effects through the inhibition of two key

signaling pathways:

AMPK Signaling Pathway: As an ATP-competitive inhibitor of AMPK, Dorsomorphin prevents

the phosphorylation of downstream targets, thereby interfering with the cellular response to

energy stress.[2] AMPK is a central regulator of metabolism that, when activated, promotes

catabolic pathways to generate ATP while inhibiting anabolic pathways.[2]
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BMP Signaling Pathway: Dorsomorphin blocks the kinase activity of BMP type I receptors

(ALK2, ALK3, and ALK6).[3][4][5][6][7] This inhibition prevents the phosphorylation of

downstream SMAD proteins (SMAD1, SMAD5, and SMAD8), thereby blocking the

transduction of BMP signals that are critical for various developmental processes, including

osteogenesis and dorsoventral axis formation.[3][5][7]

Data Presentation
Solubility and Storage
Proper handling and storage of Dorsomorphin dihydrochloride are critical for maintaining its

activity and ensuring experimental reproducibility.

Form Solvent
Maximum

Concentration

Storage

Temperature
Stability

Powder - -
-20°C

(desiccated)
≥ 2-4 years[9]

Stock Solution DMSO
20 mM (with

gentle warming)

-20°C or -80°C

(in aliquots)

1 month at

-20°C, 1 year at

-80°C[10]

Stock Solution Water 100 mM

Not

recommended

for > 24 hours[9]

Limited

Working Concentrations in Cell Culture
The optimal working concentration of Dorsomorphin dihydrochloride varies depending on

the cell type and the specific application. It is recommended to perform a dose-response

experiment to determine the optimal concentration for your system.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://agscientific.com/blog/dorsomorphin-faqs-frequently-asked-questions.html
https://www.cellgs.com/products/dorsomorphin-dihydrochloride.html
https://www.axonmedchem.com/2150-dorsomorphin-dihydrochloride?___store=axon_euro&___from_store=axon_usd
https://www.stemcell.com/products/dorsomorphin.html
https://static.miltenyibiotec.com/asset/150655405641/document_2056lll68502b58lvv8p6eqr7n?content-disposition=inline
https://agscientific.com/blog/dorsomorphin-faqs-frequently-asked-questions.html
https://www.axonmedchem.com/2150-dorsomorphin-dihydrochloride?___store=axon_euro&___from_store=axon_usd
https://static.miltenyibiotec.com/asset/150655405641/document_2056lll68502b58lvv8p6eqr7n?content-disposition=inline
https://www.benchchem.com/product/b15602982?utm_src=pdf-body
https://www.benchchem.com/pdf/Dorsomorphin_degradation_and_storage_best_practices.pdf
https://www.selleckchem.com/products/dorsomorphin-dihydrochloride-ampk-inhibitor.html
https://www.benchchem.com/pdf/Dorsomorphin_degradation_and_storage_best_practices.pdf
https://www.benchchem.com/product/b15602982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Cell Line
Concentration

Range
Incubation Time

Inhibition of BMP-

mediated osteoblast

differentiation

C2C12 4 µM Not specified[10]

Neural Induction
Human Pluripotent

Stem Cells (hPSCs)
2 µM Not specified

General Cell Culture Various 0.5 - 20 µM[1][7] Varies

Suppression of

GRP78 promoter

activity

Human fibrosarcoma

HT1080
0 - 10 µM 18 hours[11][12]

Experimental Protocols
Protocol 1: Preparation of Dorsomorphin
Dihydrochloride Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

Dorsomorphin dihydrochloride powder

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes

Procedure:

Precaution: Dorsomorphin dihydrochloride is a potent bioactive compound. Handle with

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.

Reconstitution: To prepare a 10 mM stock solution from a 1 mg vial (Molecular Weight:

472.41 g/mol ), add 211.6 µL of sterile DMSO. For a 5 mg vial, add 1.058 mL of sterile
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DMSO.

Solubilization: Vortex the vial briefly to mix. If necessary, warm the solution at 37°C for 3-5

minutes to ensure complete dissolution.[7]

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, sterile, light-

protecting microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which

can lead to degradation of the compound.[1]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[10]

Protocol 2: General Protocol for Treating Cells with
Dorsomorphin Dihydrochloride
This protocol provides a general guideline for treating adherent cells in culture.

Materials:

Prepared Dorsomorphin dihydrochloride stock solution (from Protocol 1)

Complete cell culture medium, pre-warmed to 37°C

Adherent cells cultured in appropriate vessels (e.g., 6-well plate, 96-well plate)

Procedure:

Thawing: Thaw a single aliquot of the Dorsomorphin dihydrochloride stock solution at

room temperature or in a 37°C water bath.

Dilution: Determine the final desired concentration for your experiment. Prepare a working

solution by diluting the stock solution in pre-warmed complete cell culture medium. For

example, to achieve a final concentration of 10 µM from a 10 mM stock solution, perform a

1:1000 dilution (e.g., add 1 µL of stock solution to 1 mL of medium).

Note: To avoid precipitation, add the Dorsomorphin stock solution to pre-warmed medium.

[1][7] The final concentration of DMSO in the culture medium should typically not exceed

0.5% to avoid solvent toxicity.[1][7]
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Cell Treatment:

Aspirate the existing culture medium from the cells.

Gently add the medium containing the desired final concentration of Dorsomorphin
dihydrochloride to the cells.

Incubation: Incubate the cells for the desired period as determined by your experimental

design.

Downstream Analysis: Following incubation, proceed with your planned downstream analysis

(e.g., Western blotting, RT-qPCR, immunofluorescence).
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Caption: Dorsomorphin's dual inhibitory action on BMP and AMPK signaling pathways.

Experimental Workflow
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Caption: General experimental workflow for using Dorsomorphin in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15602982?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602982?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_Long_Term_Stability_of_Dorsomorphin_in_Solution.pdf
https://www.benchchem.com/pdf/Dorsomorphin_Compound_C_A_Technical_Guide_to_its_Function_as_an_AMP_Activated_Protein_Kinase_AMPK_Inhibitor.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. agscientific.com [agscientific.com]

4. cellgs.com [cellgs.com]

5. axonmedchem.com [axonmedchem.com]

6. stemcell.com [stemcell.com]

7. static.miltenyibiotec.com [static.miltenyibiotec.com]

8. webshop.tataa.com [webshop.tataa.com]

9. benchchem.com [benchchem.com]

10. selleckchem.com [selleckchem.com]

11. medchemexpress.com [medchemexpress.com]

12. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Dorsomorphin
Dihydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602982#how-to-use-dorsomorphin-
dihydrochloride-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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